![molecular formula C9H17ClN2O B6285357 N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride CAS No. 2763750-59-8](/img/no-structure.png)
N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride
Overview
Description
N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride (NMAHCl) is an organic compound with a variety of applications in the scientific research field. It is a white crystalline solid with a molecular weight of 299.8 g/mol and a melting point of 83-85°C. NMAHCl has been used in a variety of research experiments, including studies on enzyme inhibition, protein-protein interaction, and drug-receptor binding.
Mechanism of Action
N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride acts as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the substrate from entering. This inhibition of the enzyme prevents the substrate from being converted into its product, thus resulting in the inhibition of the enzyme's activity.
Biochemical and Physiological Effects
N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine. This inhibition of the enzyme can lead to an increase in acetylcholine levels, which can have a variety of effects on the body. In addition, N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride has been found to have an effect on the activity of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters. This inhibition of the enzyme can lead to an increase in the levels of neurotransmitters in the brain, which can have a variety of effects on behavior and cognition.
Advantages and Limitations for Lab Experiments
The use of N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride in lab experiments has several advantages. It is a relatively inexpensive compound and is easy to synthesize. In addition, it is a relatively stable compound and can be stored for long periods of time without significant degradation. However, there are also some limitations to using N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride in lab experiments. It is a relatively non-specific inhibitor and can inhibit multiple enzymes, which can complicate the interpretation of results.
Future Directions
N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride has a variety of potential future applications. It could be used to study the effects of acetylcholine on behavior and cognition. In addition, it could be used to study the effects of monoamine oxidase inhibition on behavior and cognition. Furthermore, N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride could be used to study the effects of enzyme inhibition on drug-receptor binding and protein-protein interactions. Finally, N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride could be used to study the effects of enzyme inhibition on the synthesis of peptides and proteins.
Synthesis Methods
N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride is synthesized through the reaction of N-methyl-6-azaspiro[2.5]octane-1-carboxylic acid and hydrochloric acid. The reaction is conducted in a three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a condenser. The reaction is heated to 80-90°C and stirred for 2-3 hours to complete the reaction. The product is then filtered and dried to obtain the desired compound.
Scientific Research Applications
N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride has been used in a variety of scientific research experiments. It has been used as an inhibitor of enzymes such as acetylcholinesterase and monoamine oxidase. It has also been used to study protein-protein interactions and drug-receptor binding. In addition, N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride has been used as a substrate for the synthesis of peptides and proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride involves the reaction of 1,6-diaminohexane with cyclohexanone to form the spirocyclic intermediate, which is then reacted with methyl chloroformate to form the desired product.", "Starting Materials": [ "1,6-diaminohexane", "cyclohexanone", "methyl chloroformate", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "sodium chloride" ], "Reaction": [ "Step 1: 1,6-diaminohexane is reacted with cyclohexanone in the presence of hydrochloric acid to form the spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is then reacted with methyl chloroformate in the presence of diethyl ether and sodium bicarbonate to form the desired product.", "Step 3: The product is then purified by recrystallization from a mixture of diethyl ether and hexanes, and the hydrochloride salt is formed by treatment with hydrochloric acid and sodium chloride." ] } | |
CAS RN |
2763750-59-8 |
Product Name |
N-methyl-6-azaspiro[2.5]octane-1-carboxamide hydrochloride |
Molecular Formula |
C9H17ClN2O |
Molecular Weight |
204.7 |
Purity |
95 |
Origin of Product |
United States |
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